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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110

L Get Quote

Introduction

Vat Black 27 (C.l. 69005) is an anthraquinone-based vat dye used for achieving deep black

shades on cellulosic fibers like cotton, viscose, and linen, known for its excellent fastness

properties.[1][2] Like other vat dyes, Vat Black 27 is insoluble in water and requires a chemical

reduction process, known as "vatting," to convert it into a water-soluble leuco form that can be

absorbed by the cotton fibers.[1] Subsequent oxidation regenerates the insoluble parent dye,

trapping it within the fiber matrix. This protocol provides a detailed procedure for dyeing cotton

fibers with Vat Black 27, intended for laboratory and research applications.

Chemical Properties of Vat Black 27

Property

Value

Chemical Formula

Ca2H23N30e6

Molecular Weight 665.65 g/mol [3]

CAS Number 2379-81-9[3]

C.l. Name Vat Black 27, C.1. 69005[3]

Appearance Black Powder[2]

Solubility Insoluble in water, acetone, ethanol, and xylene.

Slightly soluble in chloroform and pyridine.[2]
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Experimental Protocol

This protocol outlines the necessary steps for pre-treatment of cotton fibers, preparation of the
dye bath, the dyeing process, oxidation, and post-treatment (soaping).

Pre-treatment of Cotton Fibers

Proper pre-treatment is crucial for uniform and effective dyeing. This process removes natural
waxes, pectins, and other impurities from the cotton fibers.

Desizing: If the cotton fabric is sized, it should be treated to remove these additives. An
enzymatic desizing process is recommended.

e Scouring: The scoured fabric is then treated with a solution containing sodium hydroxide (2-3
g/L) and a wetting agent (1 g/L) at 90-100°C for 1-2 hours. This is followed by a thorough
rinsing with hot and then cold water until the fabric is neutral.

» Bleaching (Optional): For a purer black shade, bleaching with a stabilized hydrogen peroxide
solution (2-5 g/L) at 80-90°C for 1-2 hours can be performed. This is followed by extensive

rinsing.

o Mercerization (Optional): Treating the cotton with a concentrated sodium hydroxide solution
(20-25%) can improve dye uptake and luster. This step should be followed by neutralization

and thorough rinsing.[4]

Dyeing Process

The dyeing process involves the reduction of the insoluble Vat Black 27 into its soluble leuco
form and the subsequent dyeing of the cotton fibers.

Table 1: Reagents and Conditions for Dyeing
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Parameter Value Unit
Vat Black 27 1-5 (or as desired) % on weight of fabric (owf)
Sodium Hydroxide (NaOH) 5-10 g/L
Sodium Hydrosulfite (Na2S204)  5-10 g/L
Wetting Agent 1 g/L
Liquor Ratio 1:20 -
Vatting Temperature 50-60 °C
Vatting Time 15-20 minutes
Dyeing Temperature 50-60 °C
Dyeing Time 45-60 minutes
Oxidizing Agent (e.g., H202) 1-3 g/L
Soaping Agent (Non-ionic) 1-2 g/L
Sodium Carbonate (Soda Ash)  1-2 g/L
Soaping Temperature 90-100 °C
Soaping Time 10-15 minutes

Procedure:

e Vatting:

o Prepare a dye stock solution by pasting the required amount of Vat Black 27 powder with

a small amount of warm water and a dispersing agent.

o In the main dye bath, add the required amount of water, sodium hydroxide, and wetting

agent.

o Heat the dye bath to 50-60°C.

o Add the prepared dye paste to the dye bath.
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o Gradually add the sodium hydrosulfite. The solution will change color to a reddish-brown,
indicating the formation of the soluble leuco-vat dye.[2]

o Maintain the temperature and stir for 15-20 minutes to ensure complete reduction.
e Dyeing:
o Introduce the pre-wetted cotton fibers into the leuco-vat dye bath.

o Maintain the dyeing temperature at 50-60°C for 45-60 minutes.[5] It is important to note
that for Vat Black 27, a dyeing temperature of 50°C may result in a yellowish hue, and the
amount of caustic soda should be carefully controlled to avoid hydrolysis of the dye.[6]

o Ensure the material remains fully submerged to prevent premature oxidation.

Oxidation

After dyeing, the fabric is removed from the dye bath and the excess liquor is squeezed out.
The leuco-vat dye absorbed by the fibers needs to be oxidized back to its original insoluble
form.

» Air Oxidation: The dyed material can be exposed to air for 10-20 minutes.

o Chemical Oxidation: For a more rapid and complete oxidation, treat the material in a bath
containing an oxidizing agent such as hydrogen peroxide (1-3 g/L) or sodium perborate at a
pH of 7-8 and a temperature of 40-50°C for 10-15 minutes.[1]

Post-treatment (Soaping)

Soaping is a critical final step to remove any loose dye particles from the fiber surface and to
stabilize the dye, which improves the overall fastness properties.

e Prepare a soaping bath containing a non-ionic detergent (1-2 g/L) and sodium carbonate (1-
2 g/L).[7]

o Treat the oxidized and rinsed fabric in this bath at a near-boil temperature (95-100°C) for 10-
15 minutes.[7]
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¢ Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

e Dry the dyed cotton fibers.

Experimental Workflow
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Caption: Workflow for dyeing cotton fibers with Vat Black 27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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